Cas no 179174-23-3 (3-(4-Nitrobenzenesulfonamido)propanoic Acid)
179174-23-3 structure
Product Name:3-(4-Nitrobenzenesulfonamido)propanoic Acid
CAS No:179174-23-3
MF:C9H10N2O6S
MW:274.250501155853
MDL:MFCD00572376
CID:1037789
PubChem ID:362739
Update Time:2025-04-20
3-(4-Nitrobenzenesulfonamido)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitrophenylsulfonamido)propanoic acid
- 3-(4-Nitrophenylsulfomido)propanoic acid
- 3-[(4-nitrobenzene)sulfonamido]propanoic acid
- 3-{[(4-nitrophenyl)sulfonyl]amino}propanoic acid
- AC1Q6W6Z
- AC1Q75OH
- NSC626994
- SureCN8121548
- N-((4-(Hydroxy(oxido)amino)phenyl)sulfonyl)-.beta.-alanine
- Z45532281
- EN300-55442
- Oprea1_101290
- 3-(4-nitrobenzenesulfonamido)propanoic acid
- 3-(4-Nitrophenylsulfonamido)propanoicacid
- CHEMBL1997402
- NCI60_008556
- 179174-23-3
- MFCD00572376
- SCHEMBL8121548
- DTXSID60327023
- NSC-626994
- CBDivE_015625
- 3-((4-Nitrophenyl)sulfonamido)propanoic acid
- CS-0206647
- DB-365539
- BS-21855
- A-Alanine, N-[(4-nitrophenyl)sulfonyl]-
- AKOS000143795
- beta-Alanine, N-[(4-nitrophenyl)sulfonyl]-
- 3-[(4-nitrophenyl)sulfonylamino]propanoic acid
- 3-(4-Nitrobenzenesulfonamido)propanoic Acid
-
- MDL: MFCD00572376
- Inchi: 1S/C9H10N2O6S/c12-9(13)5-6-10-18(16,17)8-3-1-7(2-4-8)11(14)15/h1-4,10H,5-6H2,(H,12,13)
- InChI Key: WBULOUVRHAKHDN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 274.02595722g/mol
- Monoisotopic Mass: 274.02595722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 138Ų
3-(4-Nitrobenzenesulfonamido)propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116726-5g |
3-(4-Nitrophenylsulfonamido)propanoic acid |
179174-23-3 | 95% | 5g |
661.26 USD | 2021-06-16 | |
| Alichem | A019116726-10g |
3-(4-Nitrophenylsulfonamido)propanoic acid |
179174-23-3 | 95% | 10g |
893.76 USD | 2021-06-16 | |
| TRC | N494955-50mg |
3-(4-Nitrobenzenesulfonamido)propanoic Acid |
179174-23-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N494955-100mg |
3-(4-Nitrobenzenesulfonamido)propanoic Acid |
179174-23-3 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N494955-500mg |
3-(4-Nitrobenzenesulfonamido)propanoic Acid |
179174-23-3 | 500mg |
$ 275.00 | 2022-06-03 | ||
| abcr | AB335556-250 mg |
3-[(4-Nitrobenzene)sulfonamido]propanoic acid; 98% |
179174-23-3 | 250mg |
€152.50 | 2023-04-26 | ||
| abcr | AB335556-1 g |
3-[(4-Nitrobenzene)sulfonamido]propanoic acid; 98% |
179174-23-3 | 1g |
€373.50 | 2023-04-26 | ||
| abcr | AB335556-5 g |
3-[(4-Nitrobenzene)sulfonamido]propanoic acid; 98% |
179174-23-3 | 5g |
€1147.00 | 2023-04-26 | ||
| Enamine | EN300-55442-0.05g |
3-(4-nitrobenzenesulfonamido)propanoic acid |
179174-23-3 | 100% | 0.05g |
$63.0 | 2023-02-10 | |
| Enamine | EN300-55442-0.1g |
3-(4-nitrobenzenesulfonamido)propanoic acid |
179174-23-3 | 100% | 0.1g |
$93.0 | 2023-02-10 |
3-(4-Nitrobenzenesulfonamido)propanoic Acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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